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Compound of Interest

Compound Name: ASP2905

Cat. No.: B605632

This technical guide provides an in-depth analysis of the psychoactive properties of ASP2905,
a potent and selective inhibitor of the Kv12.2 potassium channel, as demonstrated in various
mouse models. The data and methodologies presented are collated from preclinical studies
aimed at evaluating its potential as a novel therapeutic agent for psychiatric disorders.

Mechanism of Action

ASP2905, chemically identified as N-(4-fluorophenyl)-N'-phenyl-N"-(pyrimidin-2-
ylmethyl)-1,3,5-triazine-2,4,6-triamine, exerts its effects through the potent and selective
inhibition of the potassium channel Kv12.2, which is encoded by the KCNH3 gene.[1][2] This
channel is predominantly expressed in the forebrain, a region critically involved in cognitive and
executive functions.[3] Inhibition of KCNH3 by ASP2905 is proposed to modulate neuronal
excitability, leading to an increase in the efflux of key neurotransmitters, dopamine and
acetylcholine, in the medial prefrontal cortex.[3][4] This neurochemical modulation is believed
to underlie the observed psychoactive and cognitive-enhancing effects of the compound.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b605632?utm_src=pdf-interest
https://www.benchchem.com/product/b605632?utm_src=pdf-body
https://www.benchchem.com/product/b605632?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/31654662/
https://www.medchemexpress.com/asp2905.html
https://pubmed.ncbi.nlm.nih.gov/30462746/
https://www.benchchem.com/product/b605632?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30462746/
https://www.researchgate.net/publication/317159051_Neurochemical_and_neuropharmacological_characterization_of_ASP2905_a_novel_potent_selective_inhibitor_of_the_potassium_channel_KCNH3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

ASP2905

Kv12.2 (KCNH3) Potassium Channel

Regulates

Modulation of
Neuronal Excitability

| eads to

Increased Efflux of Dopamine &
Acetylcholine in mPFC

Antipsychotic-like & Cognitive
Enhancing Effects

Phase 1: Acclimation

Mice acclimated to
locomotor activity chambers

Phase 2: Treatment

Oral administration of
ASP2905 or vehicle

Pre-treatment

Injection of PCP or
methamphetamine

- J

Phase 3: Data Collection
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(e.g., for 60-90 min)
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Phase 1: Induction of Negative Symptoms

Chronic PCP administration

to induce behavioral deficits

Phase 2: Treatment

Chronic infusion of ASP2905
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Phase 3: Beha' vioral Testing

Mice placed in water cylinder

Immobility time recorded

during the final minutes of the test
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Neonatal PCP treatment
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ASP2905 administration

Mice are water-deprived
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Mice placed in maze

Latency to find water source is recorded
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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